N-benzyl-2-{[(3,5-dimethylphenoxy)acetyl]amino}benzamide

• IUPAC Name: N-benzyl-2-[[2-(3,5-dimethylphenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C24H24N2O3/c1-17-12-18(2)14-20(13-17)29-16-23(27)26-22-11-7-6-10-21(22)24(28)25-15-19-8-4-3-5-9-19/h3-14H,15-16H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: QBPYWRHGSQAFCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3)C
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

N-benzyl-2-{[(3,5-dimethylphenoxy)acetyl]amino}benzamide, also known as DMBA-N-oxide, is a chemical compound that has gained significant attention in scientific research due to its potential use in cancer treatment.

Mechanism of Action

N-benzyl-2-{[(3,5-dimethylphenoxy)acetyl]amino}benzamide works by inducing oxidative stress in cancer cells, leading to DNA damage and ultimately apoptosis. This mechanism is believed to be mediated through the generation of reactive oxygen species (ROS) and the activation of various signaling pathways, including the p53 pathway and the MAPK/ERK pathway.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity in normal cells and tissues, indicating its potential as a selective anti-cancer agent. However, further studies are needed to fully understand the biochemical and physiological effects of this compound on both cancer and normal cells.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-2-{[(3,5-dimethylphenoxy)acetyl]amino}benzamide is its potential as a selective anti-cancer agent, which could reduce the side effects associated with traditional chemotherapy drugs. However, one limitation is the need for further studies to optimize the dosage and administration of this compound for maximum efficacy.

Future Directions

There are several potential future directions for N-benzyl-2-{[(3,5-dimethylphenoxy)acetyl]amino}benzamide research, including:
1. Optimization of dosage and administration for maximum efficacy
2. Development of this compound derivatives with enhanced anti-cancer activity and selectivity
3. Investigation of the synergistic effects of this compound with other anti-cancer drugs
4. Evaluation of the potential use of this compound in combination with radiation therapy
5. Investigation of the potential use of this compound in other diseases, such as Alzheimer's and Parkinson's disease.
In conclusion, this compound is a promising compound with potential as an anti-cancer agent. Further research is needed to fully understand its mechanism of action and optimize its use in cancer treatment.

Scientific Research Applications

N-benzyl-2-{[(3,5-dimethylphenoxy)acetyl]amino}benzamide has been found to have potential as an anti-cancer agent due to its ability to induce apoptosis, or programmed cell death, in cancer cells. Studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. In addition, this compound has been found to have synergistic effects when used in combination with other anti-cancer drugs, such as cisplatin and doxorubicin.